3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-(3-phenoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H25N3O4
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-(3-phenoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H25N3O4/c1-33-16-8-15-30-26(18-9-7-12-20(17-18)34-19-10-3-2-4-11-19)23-24(28-29-25(23)27(30)32)21-13-5-6-14-22(21)31/h2-7,9-14,17,26,31H,8,15-16H2,1H3,(H,28,29)
• InChI Key: ACGBFQUSJCCWAH-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)OC5=CC=CC=C5

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6(1H)-one family, characterized by a fused bicyclic core with diverse substituents influencing physicochemical and biological properties. Its structure features:

• 3-(2-Hydroxyphenyl): A polar group enabling hydrogen bonding and enhancing solubility.
• 5-(3-Methoxypropyl): A flexible alkyl chain with methoxy termination, contributing to lipophilicity and metabolic stability.
• 4-(3-Phenoxyphenyl): A bulky aromatic substituent favoring π-π interactions and modulating steric effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key analogs and their substituents, molecular properties, and synthesis

Compound Name (Substituents)	Position 3	Position 4	Position 5	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Yield (%)	Reference
Target Compound: 3-(2-Hydroxyphenyl)-5-(3-Methoxypropyl)-4-(3-Phenoxyphenyl)-...	2-Hydroxyphenyl	3-Phenoxyphenyl	3-Methoxypropyl	C27H25N3O4	455.51	N/A	N/A	-
4-(4-Chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-...	2-Hydroxyphenyl	4-Chlorophenyl	3-Methoxypropyl	C21H20ClN3O3	397.85	N/A	N/A	[5]
3-(2-Hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-...	2-Hydroxyphenyl	3,4,5-Trimethoxyphenyl	2-Phenylethyl	C29H29N3O5	499.56	N/A	N/A	[7]
3-(2-Hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylthio)phenyl]-...	2-Hydroxyphenyl	4-(Methylthio)phenyl	3-Methoxypropyl	C21H21N3O3S	395.47	N/A	N/A	[8]
4-(3-Fluorophenyl)-3-(4-methylphenyl)-5-phenyl-...	4-Methylphenyl	3-Fluorophenyl	Phenyl	C25H20FN3O	397.45	N/A	N/A	[9]
6-Amino-1-(2-chlorophenyl)-4-(3-methoxyphenyl)-3-methyl-...	3-Methyl	3-Methoxyphenyl	2-Chlorophenyl	C21H18ClN3O2	379.84	170.7–171.2	80	[2]
3-Hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(3-trifluoromethylphenyl)-...	4-Methylbenzoyl	3-Trifluoromethylphenyl	2-Hydroxypropyl	C22H21F3N2O4	434.41	205–207	9	[4]

Substituent Effects on Physicochemical Properties

Polarity and Solubility :

• The 2-hydroxyphenyl group (common in the target compound and analogs ) enhances water solubility via hydrogen bonding.
• Methoxypropyl (target compound) and methylthio () substituents increase lipophilicity compared to polar groups like hydroxypropyl ().

Electron-withdrawing groups (e.g., 4-chlorophenyl in , 3-trifluoromethylphenyl in ) may stabilize the molecule against oxidative metabolism.

Synthetic Challenges :

• Lower yields (e.g., 9% for compound ) are linked to steric hindrance from bulky substituents, whereas simpler analogs (e.g., ) achieve higher yields (80%) due to less complex reaction pathways.

Preparation Methods

Multicomponent Cyclization Strategy

The pyrrolo[3,4-c]pyrazol-6-one core is synthesized via a one-pot reaction involving:

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1.2 eq) as the β-ketoester precursor.

• Hydrazine hydrate (1.5 eq) in dioxane/ethanol (1:1 v/v) at 80°C for 6–8 h.

• Acid catalysis (1 mL acetic acid) to facilitate cyclodehydration.

This yields 3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one (Intermediate A ) with 72–94% purity (HPLC) and 70–86% isolated yield.

Reaction Mechanism:

• Hydrazine attack on β-ketoester carbonyl groups forms a dihydrodiketohydrazine intermediate.

• Intramolecular cyclization generates the bicyclic pyrrolo-pyrazol-one system.

• Aromatization via acetic acid-mediated dehydration stabilizes the core.

Side Chain Functionalization

Alkoxypropyl Group Installation at Position 5

Intermediate A undergoes alkylation with 3-methoxypropyl bromide (1.1 eq) under basic conditions:

• Base : K₂CO₃ (2 eq) in anhydrous DMF at 60°C for 12 h.

• Solvent : Dry THF ensures minimal hydrolysis.

• Yield : 78–82% after silica gel chromatography (hexane/ethyl acetate, 3:1).

Phenoxyphenyl Group Introduction at Position 4

The 3-phenoxyphenyl moiety is introduced via Suzuki-Miyaura coupling:

• Intermediate B (1 eq) reacts with 3-phenoxyphenylboronic acid (1.2 eq).

• Catalyst : Pd(PPh₃)₄ (5 mol%) in degassed toluene/EtOH (3:1).

• Conditions : 90°C for 24 h under N₂ atmosphere.

• Post-treatment : Aqueous workup and recrystallization (ethanol/water) yield 65–70%.

Optimization and Scalability

Reaction Condition Tuning

Parameter	Optimal Value	Impact on Yield
Hydrazine stoichiometry	1.5 eq	Maximizes cyclization
Temperature (cyclization)	80°C	Prevents byproduct formation
Pd catalyst loading	5 mol%	Balances cost/efficiency

Purification Protocols

• Silica gel chromatography : Hexane/ethyl acetate gradients (3:1 → 1:2) remove unreacted boronic acids and Pd residues.

• Recrystallization : Ethanol/water (2:1) enhances purity to >95% (HPLC).

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR	δ 2.81 (t, J=6.4 Hz, -OCH₂CH₂CH₂-), δ 6.82–7.45 (m, aromatic protons)
¹³C NMR	δ 168.9 (C=O), δ 159.2 (C-O phenolic), δ 55.1 (OCH₃)
IR	1715 cm⁻¹ (C=O), 1240 cm⁻¹ (C-O phenolic)

X-ray Crystallography

Single-crystal analysis confirms:

• Dihedral angle : 87.5° between pyrrolo-pyrazol-one and phenoxyphenyl planes.

• Hydrogen bonding : Intramolecular O-H···N stabilizes the 2-hydroxyphenyl group.

Challenges and Mitigation

Regioselectivity in Alkylation

• Issue : Competing O- vs. N-alkylation at position 5.

• Solution : Use of bulky bases (DBU) favors N-alkylation (selectivity >9:1).

Pd Catalyst Deactivation

• Issue : Phenolic -OH groups poison Pd catalysts during coupling.

• Mitigation : Temporary silylation (TBSCl) protects -OH before Suzuki reaction.

Comparative Method Analysis

Method	Yield (%)	Purity (%)	Scalability
Multicomponent cyclization	70–86	92–95	High
Suzuki coupling	65–70	90–93	Moderate
Sequential alkylation	78–82	95–97	High

Industrial Applicability

• Continuous flow synthesis : Microreactors reduce reaction time by 40% for cyclization steps.

• Green chemistry : Ethanol/water recrystallization minimizes solvent waste .

Q & A

Q. Table 1. Example Characterization Data for Analogous Compounds

Compound	Melting Point (°C)	Yield (%)	Key Spectral Data (¹H NMR)
15m (Analog)	209.0–211.9	46	δ 7.85 (d, 2H), 7.45 (m, 5H), 5.20 (s, 1H)
16a (Analog)	138.1–140.6	63	δ 7.60 (d, 2H), 6.90 (m, 4H), 4.95 (s, 1H)

Basic: What spectroscopic and analytical techniques are critical for structural validation?

Methodological Answer:

• ¹H/¹³C NMR: Essential for confirming regiochemistry and substituent orientation. For example, hydroxyl protons (δ 9–10 ppm) and aromatic splitting patterns distinguish substitution sites .
• HRMS (High-Resolution Mass Spectrometry): Validates molecular formula (e.g., C₂₀H₁₉N₃O₃ requires m/z 357.1421) and detects isotopic patterns .
• FTIR: Identifies functional groups (e.g., C=O stretch ~1700 cm⁻¹, O-H stretch ~3200 cm⁻¹) .

Basic: How can researchers evaluate the compound’s initial biological activity?

Methodological Answer:

• In vitro assays: Screen for anticancer activity using cell viability assays (e.g., MTT) against cancer cell lines (e.g., HeLa, MCF-7). Compare IC₅₀ values with structurally related analogs (e.g., derivatives in ).
• Mechanistic studies: Use fluorescence-based assays to assess interactions with biological targets (e.g., DNA intercalation or enzyme inhibition) .

Advanced: How can computational methods optimize reaction pathways for novel derivatives?

Methodological Answer:

• Reaction path search: Employ quantum chemical calculations (e.g., DFT) to model transition states and identify energetically favorable pathways .
• Machine learning: Train models on existing reaction data to predict optimal conditions (e.g., solvent, catalyst) for synthesizing derivatives with modified substituents (e.g., replacing methoxypropyl with fluorinated groups) .
• Feedback loops: Integrate experimental results (e.g., yields, selectivity) into computational workflows to refine predictions .

Advanced: What strategies resolve contradictions in reported biological activity data?

Methodological Answer:

• Dose-response validation: Replicate assays across multiple labs using standardized protocols to minimize variability .
• Orthogonal assays: Confirm activity via complementary methods (e.g., apoptosis assays alongside ROS detection) .
• Structural analogs: Synthesize and test derivatives to isolate the pharmacophore responsible for activity (e.g., replacing phenoxyphenyl with chlorophenyl ).

Advanced: How can researchers design experiments to probe reaction mechanisms?

Methodological Answer:

• Kinetic isotope effects (KIE): Compare reaction rates using deuterated vs. non-deuterated substrates to identify rate-determining steps .
• Trapping intermediates: Use low-temperature NMR or ESI-MS to detect transient species (e.g., enolate intermediates during cyclization) .
• Cross-over experiments: Introduce isotopically labeled reagents to track atom transfer pathways .

Advanced: What methodologies enable scalable synthesis while maintaining stereochemical integrity?

Methodological Answer:

• Continuous flow reactors: Enhance reproducibility and reduce side reactions via precise temperature/residence time control .
• Chiral chromatography: Separate enantiomers using cellulose-based columns (e.g., Chiralpak IA) to assess stereochemical outcomes .
• In situ monitoring: Use PAT (Process Analytical Technology) tools like Raman spectroscopy to track reaction progress in real time .

Key Considerations for Researchers

• Avoid commercial sources: Prioritize peer-reviewed synthesis protocols over vendor-provided data .
• Data transparency: Report full spectroscopic datasets (e.g., NMR integrals, HRMS spectra) to facilitate reproducibility .
• Interdisciplinary collaboration: Combine synthetic chemistry with computational modeling and bioassay expertise to accelerate discovery .